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Introduction

Pigment Red 21 (C.l. 12300) is a synthetic organic monoazo pigment characterized by its
vibrant yellowish-red hue.[1][2] It belongs to the family of Naphthol AS pigments, which are
widely utilized in various industrial applications due to their strong color strength and good
opacity.[3] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and characterization of Pigment Red 21, tailored for a
scientific audience.

Chemical Structure and Identification

Pigment Red 21 is chemically identified as 4-[(2-Chlorophenyl)azo]-3-hydroxy-N-phenyl-2-
naphthalenecarboxamide.[4] The molecule consists of a chlorinated benzene ring linked to a
substituted naphthalene system through an azo bridge (-N=N-).

Table 1: Chemical Identifiers of Pigment Red 21
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Identifier Value
4-[(2-Chlorophenyl)azo]-3-hydroxy-N-phenyl-2-

UPAC Name na[;hthalenetarb;/:ami<]je[4]y S

CAS Number 6410-26-0[2]

C.l. Name Pigment Red 21[1]

C.I. Number 12300[1][3]

Molecular Formula C23H16CIN30O2[4]

Molecular Weight 401.85 g/mol [4]
C1=CC=C(C=C1)NC(=0)C2=C(C(=C3C=CC=C
SMILES
C3=C2)N=NC4=CC=CC=C4CI)O
InChl Key XNANGTRPTFPPPE-UHFFFAOYSA-N

Physicochemical and Fastness Properties

Pigment Red 21 presents as a red powder and is generally insoluble in water but soluble in

some organic solvents.[5][6] Its properties make it suitable for applications requiring good light

and heat stability.

Table 2: Physicochemical Properties of Pigment Red 21

Property Value Source(s)
Appearance Red powder [7]

Melting Point 241 °C [1]8]
Density 1.311-1.74 g/cm3 [31[5]

Oil Absorption

35-69 g/100g

[31071€]

pH Value 6.0-8.0 [7]
Heat Resistance Up to 160 °C [31[7]
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Table 3: Fastness Properties of Pigment Red 21 (Scale 1-8 for Light, 1-5 for others)

Property Rating Source(s)
Light Fastness (Full Shade) 5-7 [2][3][7]
Water Resistance 4 [21[9]

Oil Resistance 3-4 [21[°]

Acid Resistance 4-5 [21[71[°]
Alkali Resistance 4-5 [21[7119]
Alcohol Resistance 4 [7]

Ester Resistance 3 [7]
Benzene Resistance 3 [7]

Experimental Protocols
Synthesis of Pigment Red 21

The synthesis of Pigment Red 21 is a two-step process involving the diazotization of an
aromatic amine followed by an azo coupling reaction.

Diagram of the Synthesis Pathway for Pigment Red 21.:
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Synthesis of Pigment Red 21

Step 1: Diazotization

o-Chloroaniline

NaNO:z, HCI
0-5°C
Step 2: Azo Coupling
4
2-Chlorobenzenediazonium 3-Hydroxy-N-phenyl-
Chloride 2-naphthamide
AN

upling aOH (aq)

Pigment Red 21

Click to download full resolution via product page
Caption: Synthesis pathway of Pigment Red 21.
Experimental Protocol:
» Diazotization of o-Chloroaniline:

o In areaction vessel, suspend o-chloroaniline (1 equivalent) in dilute hydrochloric acid (2.5

equivalents).
o Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise,
ensuring the temperature does not exceed 5 °C.
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o Continue stirring for 30 minutes after the addition is complete to ensure full diazotization.
The formation of the diazonium salt can be confirmed by a positive reaction on starch-
iodide paper.

e Preparation of the Coupling Solution:

o In a separate vessel, dissolve 3-Hydroxy-N-phenyl-2-naphthamide (Naphthol AS) (1
equivalent) in a dilute aqueous solution of sodium hydroxide at room temperature to form
the sodium salt.

o Cool the resulting solution to 5-10 °C.

e Azo Coupling:

[¢]

Slowly add the cold diazonium salt solution to the cold Naphthol AS solution with vigorous

stirring.

o

Maintain the temperature below 10 °C and control the pH of the reaction mixture between
4.5 and 5.5 by adding a sodium acetate solution.

o

A red precipitate of Pigment Red 21 will form.

[e]

Continue stirring for 2-3 hours to ensure the completion of the coupling reaction.
« Isolation and Purification:

o Filter the precipitated pigment and wash thoroughly with cold water until the filtrate is
neutral and free of soluble salts.

o Dry the pigment in an oven at 60-70 °C.

o The dried pigment can be further purified by recrystallization from a suitable organic
solvent, such as toluene, to obtain orange-red acicular crystals.[1]

Characterization Methods

4.2.1. UV-Visible (UV-Vis) Spectroscopy
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e Objective: To determine the maximum absorption wavelength (Amax) in the visible region,
which is responsible for the pigment's color.

o Methodology:

o Prepare a dilute solution of Pigment Red 21 in a suitable organic solvent (e.g., ethanol or
DMF).

o Record the UV-Vis spectrum over a range of 300-800 nm using a double-beam
spectrophotometer, with the pure solvent as a reference.

o The spectrum is expected to show a strong absorption band in the visible region,
characteristic of the extended Tt-conjugation of the azo chromophore.

4.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy
o Objective: To identify the functional groups present in the Pigment Red 21 molecule.
o Methodology:

o Prepare a KBr pellet by mixing a small amount of the dry pigment powder with potassium
bromide and pressing it into a transparent disk.

o Record the FT-IR spectrum in the range of 4000-400 cm~1.
o Expected Characteristic Peaks:

» ~3400 cm~1: O-H stretching vibration.

» ~3300 cm~%: N-H stretching of the amide group.

» ~1670 cm~1: C=0 stretching of the amide | band.

= ~1590 cm~1: N=N stretching of the azo group.

» ~1550 cm~1: N-H bending of the amide Il band.

» ~750 cm~1: C-ClI stretching vibration.
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Applications

Pigment Red 21 is primarily used in the coloration of a variety of materials. Its applications
include:

Inks: Recommended for water-based and offset inks.[3][7]

Paints and Coatings: Used in industrial paints, water-based coatings, and decorative paints.

[3][71[8]

Textile Printing: Suggested for textile printing applications.[2][10]

Other Applications: Also used in the coloring of soap products.[5]

Safety and Handling
While generally considered to have low toxicity, appropriate safety precautions should be taken
when handling Pigment Red 21 powder.

e Use in a well-ventilated area or with local exhaust ventilation to minimize dust inhalation.

o Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat.

 In case of skin contact, wash with soap and water. In case of eye contact, flush with copious
amounts of water.

» Studies indicate a low acute oral toxicity (LD50/oral/rat - = 5000 mg/kg for a similar pigment).
[11] However, prolonged exposure to the dust may cause respiratory irritation.[6]

This guide serves as a comprehensive technical resource on Pigment Red 21. For specific
applications, it is recommended to consult the manufacturer's safety data sheet and conduct in-
house testing to ensure suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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